Cas no 1001831-54-4 (3-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-1-(thiophen-2-yl)urea)

• Product Name: 3-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-1-(thiophen-2-yl)urea
• CAS No: 1001831-54-4
• MF: C₁₅H₁₂N₄O₂S₃
• MW: 376.476378440857
• CID: 5470895
• Update Time: 2025-07-27

3-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(5-phenacylsulfanyl-1,3,4-thiadiazol-2-yl)-3-thiophen-2-ylurea
• 3-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-1-(thiophen-2-yl)urea

• Inchi： 1S/C15H12N4O2S3/c20-11(10-5-2-1-3-6-10)9-23-15-19-18-14(24-15)17-13(21)16-12-7-4-8-22-12/h1-8H,9H2,(H2,16,17,18,21)
• InChI Key： FRRCWEUCZVMNFL-UHFFFAOYSA-N
• SMILES： N(C1=NN=C(SCC(C2=CC=CC=C2)=O)S1)C(NC1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-1-(thiophen-2-yl)urea

Comprehensive Overview of 3-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-1-(thiophen-2-yl)urea (CAS No. 1001831-54-4)

The compound 3-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-1-(thiophen-2-yl)urea (CAS No. 1001831-54-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3,4-thiadiazole core and thiophene-2-yl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 3-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-1-(thiophen-2-yl)urea has surged due to their versatility in drug discovery. The compound's sulfanyl and urea functionalities contribute to its stability and binding affinity, making it a subject of interest for medicinal chemistry studies. With the rise of AI-driven drug design, this molecule has been explored in virtual screening campaigns, highlighting its potential as a lead compound for novel therapeutics.

One of the most frequently searched questions about this compound revolves around its synthetic pathway. The synthesis of 3-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-1-(thiophen-2-yl)urea typically involves multi-step reactions, including the formation of the 1,3,4-thiadiazole ring and subsequent functionalization. Researchers often inquire about optimization techniques to improve yield and purity, reflecting the growing emphasis on green chemistry and sustainable practices in organic synthesis.

The pharmacological potential of this compound is another hot topic. Preliminary studies suggest that its thiadiazole-thiophene hybrid structure may exhibit enzyme inhibitory or receptor modulation properties. This aligns with the broader trend of exploring multi-target therapeutics in modern drug development. Additionally, its structural analogs are being investigated for their anti-inflammatory and antioxidant activities, which are highly relevant to current health trends.

From an agrochemical perspective, 3-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-1-(thiophen-2-yl)urea has shown promise as a pesticide intermediate. Its thiadiazole moiety is known to disrupt metabolic pathways in pests, making it a candidate for crop protection formulations. This application is particularly timely, given the global focus on food security and sustainable agriculture.

Analytical characterization of this compound is also a key area of interest. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its structure and purity. The compound's spectral data is often requested by researchers, underscoring the importance of data-sharing in accelerating scientific progress.

In conclusion, 3-{5-[(2-oxo-2-phenylethyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-1-(thiophen-2-yl)urea (CAS No. 1001831-54-4) represents a fascinating example of modern heterocyclic chemistry. Its diverse applications, from pharmaceuticals to agrochemicals, highlight its versatility and potential for future innovations. As research continues, this compound is likely to remain a focal point in the quest for sustainable and efficient chemical solutions.